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Compound of Interest

Compound Name: 5-Hydroxyindole
CAS No.: 1952-54-4
Cat. No.: B1181107
Get Quote
. J

Executive Safety Summary

5-Hydroxyindole (5-Hl) is a biologically active metabolite of tryptophan and a critical scaffold
in the synthesis of serotonin receptor agonists. Unlike simple organic solvents, 5-HI possesses
intrinsic neuroactivity and significant chemical instability.

Critical Hazards:
» Bioactivity: 5-HI is not merely a chemical irritant; it acts as a potentiator of

nicotinic acetylcholine receptors and can induce convulsions at high systemic doses.[1]

« Instability: The molecule is highly susceptible to auto-oxidation, rapidly degrading into
insoluble melanin-like polymers ("black tar") upon exposure to light and oxygen.

» Toxicity Class: GHS Category 4 (Oral Toxicity) and Category 2 (Irritant).[2]

Physicochemical Profile & Stability Indicators
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The purity of 5-HI is visually self-validating. A shift from off-white to grey/black indicates
extensive oxidation.

Property Specification

CAS Number 1953-54-4

Formula

Molecular Weight 133.15 g/mol

Appearance (Pure) White to off-white crystalline powder

Appearance (Degraded) Grey, brown, or black (Quinone polymerization)

Solubility Soluble.in DMSO, Ethanol, Methanol; Sparingly
soluble in water

Melting Point 105-107 °C

pKa ~10.5 (Phenolic OH), ~17 (Indole NH)

The "Black Tar" Mechanism (Auto-oxidation)

Researchers often discard 5-HI batches due to discoloration. This is caused by a radical-
mediated polymerization similar to melanogenesis.

« Initiation: Light/Oxygen abstracts a hydrogen from the phenolic hydroxyl.
e Propagation: Formation of a semiquinone radical.

o Termination/Polymerization: Dimerization to 5,5',6,6'-tetrahydroxy-2,2'-biindolyl and

subsequent oxidation to insoluble eumelanin-like polymers.
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Figure 1: Auto-oxidation pathway of 5-Hydroxyindole leading to sample degradation.

Toxicological Analysis
Acute Toxicity Data

While less potent than its derivative Serotonin (5-HT), 5-HI retains significant biological activity.

Endpoint Value/Observation GHS Classification

LD50 (Oral, Rat) ~1000 mg/kg (Est.) H302: Harmful if swallowed

Convulsions observed at 50—
LD50 (IP, Rat)

100 mg/kg
Skin Corrosion Moderate Irritation H315: Causes skin irritation
o H319: Causes serious eye
Eye Damage Severe Irritation o
irritation
) o H335: May cause respiratory
STOT-SE Respiratory Tract Irritation

irritation

Systemic & Neurotoxic Effects

Mechanism of Action: 5-HI lacks the ethylamine side chain of serotonin, reducing its direct
affinity for 5-HT receptors. However, it acts as a positive allosteric modulator (PAM) of

nicotinic acetylcholine receptors (nNAChRS).

¢ Risk: Systemic absorption (inhalation of dust or DMSO solutions) can lower seizure
thresholds.

o Symptom Watch: Tremors, hyperreflexia, or gastrointestinal distress (due to peripheral
serotonin receptor interaction).

Safe Handling & Storage Protocol

This protocol is designed to prevent both personnel exposure and reagent degradation.
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Storage Requirements

o Temperature: Store at -20°C. Room temperature storage accelerates oxidation by 10x.
« Atmosphere: Store under Argon or Nitrogen.

« Container: Amber glass vials with Teflon-lined caps. Never store in clear glass.

Experimental Workflow

The following workflow minimizes the "Time-to-Oxidation" window.
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Figure 2: Optimized workflow to maintain 5-HI integrity and safety.
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Specific Handling Steps

o Equilibration: Allow the vial to warm to room temperature before opening. Opening a cold vial
condenses atmospheric moisture, which catalyzes polymerization.

 Solubilization:
o Preferred Solvents: Anhydrous DMSO or Ethanol.

o Avoid: Basic aqueous buffers (pH > 8.0) for stock solutions. High pH rapidly strips the
phenolic proton, driving the formation of the reactive quinone.

e Color Check: If the solution turns pink or brown within minutes, the solvent contains
dissolved oxygen. Discard and use degassed solvents.

Emergency Response & Waste Management
Spill Cleanup

« Solid Spill: Do not dry sweep (dust generation). Dampen with ethanol-soaked tissues and
wipe.

e Liquid Spill: Absorb with vermiculite.

o Deactivation: While bleach oxidizes 5-HlI, it may generate obscure chlorinated byproducts.
Use a dilute surfactant solution to clean surfaces, followed by ethanol.

First Aid

 Inhalation: Move to fresh air immediately. If wheezing occurs (bronchospasm), seek medical
attention.

o Eye Contact: Flush for 15 minutes. 5-HI is a phenolic irritant; immediate dilution is critical to
prevent corneal opacity.

» Skin Contact: Wash with soap and water.[2][3] Do not use ethanol to wash skin, as it may
enhance transdermal absorption of the compound.

Disposal
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Code: P501.

Method: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with
an afterburner and scrubber.

Prohibition: Do not release into drains (H411/H412 potential for aquatic toxicity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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